3-[[4-[(2-Sulfanylidene-1,3-benzothiazol-3-yl)methyl]piperazin-1-yl]methyl]-1,3-benzothiazole-2-thione

• IUPAC Name: 3-[[4-[(2-sulfanylidene-1,3-benzothiazol-3-yl)methyl]piperazin-1-yl]methyl]-1,3-benzothiazole-2-thione
• InChI: InChI=1S/C20H20N4S4/c25-19-23(15-5-1-3-7-17(15)27-19)13-21-9-11-22(12-10-21)14-24-16-6-2-4-8-18(16)28-20(24)26/h1-8H,9-14H2
• InChI Key: GOGWXBNPDNLAKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CN2C3=CC=CC=C3SC2=S)CN4C5=CC=CC=C5SC4=S
• Molecular Formula: C20H20N4S4
• Molecular Weight: 444.7 g/mol

Description

This compound is a structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivative. It is a hybrid compound consisting of isothiazole and piperazine moieties. It is used as a reactant in the synthetic preparation of atypical antipsychotic drugs.

Synthesis Analysis

The synthesis of this compound involves a multi-step procedure. The synthetic pathways include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structures of these derivatives were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5). One of the compounds showed two violations, whereas the others complied with RO5.

Scientific Research Applications

Antiproliferative and Anti-HIV Activity

Researchers have synthesized a series of compounds related to the structure of interest, investigating their in vitro antiproliferative activity against various human tumor-derived cell lines. Notably, some compounds demonstrated significant effects on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines. However, when screened for inhibitors against HIV-1 and HIV-2, no activity was observed (Al-Soud et al., 2010).

QSAR Analysis

A quantitative structure–activity relationship (QSAR) study was conducted on derivatives, including semiempirical molecular orbital theory and density functional theory. This research aimed to understand the relationships between the chemical structure of these compounds and their biological activity, although the study primarily focused on theoretical investigations (Al-Masoudi et al., 2011).

Antimicrobial Agents

Another study focused on designing and synthesizing amino acetylenic and thiocarbonate derivatives of 2-mercapto-1,3-benzothiazoles as potential antimicrobial agents. These compounds demonstrated promising antimicrobial activity against various pathogens, highlighting their potential as new therapeutic agents (Alsarahni et al., 2017).

Anti-Microbial Screening

A novel synthesis approach led to the creation of compounds that were evaluated for their anti-microbial activity. The study revealed that these newly synthesized compounds possessed significant pharmacological potential, with implications for developing new therapeutic agents (Jagtap et al., 2010).

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. The future direction could involve further development and evaluation of these compounds for their potential therapeutic applications.